Cas no 664972-87-6 (2-Methyl-2-(3-nitro-2-pyridinyl)amino-1-propanol)

• Product Name: 2-Methyl-2-(3-nitro-2-pyridinyl)amino-1-propanol
• CAS No: 664972-87-6
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• MDL: MFCD00848081
• CID: 4656440
• Update Time: 2025-06-10

2-Methyl-2-(3-nitro-2-pyridinyl)amino-1-propanol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-[(3-nitro-2-pyridinyl)amino]-1-propanol
• 2-({3-nitro-2-pyridinyl}amino)-2-methyl-1-propanol
• 1-Propanol, 2-methyl-2-[(3-nitro-2-pyridinyl)amino]-
• 2-Methyl-2-((3-nitropyridin-2-yl)amino)propan-1-ol
• 2-Methyl-2-(3-nitro-2-pyridinyl)amino-1-propanol

• MDL： MFCD00848081
• Inchi： 1S/C9H13N3O3/c1-9(2,6-13)11-8-7(12(14)15)4-3-5-10-8/h3-5,13H,6H2,1-2H3,(H,10,11)
• InChI Key： SMQDTERAAKSETI-UHFFFAOYSA-N
• SMILES： C(O)C(C)(NC1=NC=CC=C1[N+]([O-])=O)C

Additional information on 2-Methyl-2-(3-nitro-2-pyridinyl)amino-1-propanol

Comprehensive Overview of 2-Methyl-2-(3-nitro-2-pyridinyl)amino-1-propanol (CAS No. 664972-87-6)

2-Methyl-2-(3-nitro-2-pyridinyl)amino-1-propanol (CAS No. 664972-87-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique nitropyridine and amino-propanol structural motifs, is often explored for its potential applications in drug development and material science. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a valuable candidate for further study.

The compound's CAS number 664972-87-6 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its chemical structure features a 3-nitro-2-pyridinyl group attached to a 2-methyl-2-amino-1-propanol backbone, which contributes to its distinct physicochemical properties. These properties include solubility, stability, and reactivity, which are essential for its potential applications in medicinal chemistry and catalysis.

In recent years, the demand for nitrogen-containing heterocycles like 2-Methyl-2-(3-nitro-2-pyridinyl)amino-1-propanol has surged due to their versatility in drug design. This compound is frequently discussed in the context of targeted therapies and enzyme inhibition, aligning with the growing focus on precision medicine. Users searching for CAS 664972-87-6 often seek information on its synthesis methods, spectral data, and safety profiles, reflecting the compound's relevance in both academic and industrial research.

Another area of interest is the compound's potential role in agrochemical formulations. The nitro group in its structure may contribute to pesticidal activity, making it a subject of study for crop protection solutions. This aligns with the global trend toward sustainable agriculture and the search for eco-friendly alternatives to traditional pesticides. Researchers are also investigating its degradation pathways to ensure environmental compatibility.

From a technical perspective, 2-Methyl-2-(3-nitro-2-pyridinyl)amino-1-propanol is often analyzed using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help elucidate its molecular conformation and intermolecular interactions, which are crucial for understanding its mechanism of action. The compound's thermal stability and photochemical behavior are also key parameters for industrial applications.

In the context of intellectual property, CAS 664972-87-6 has been referenced in several patents, highlighting its potential in innovative technologies. Companies and research institutions are actively exploring its use in high-value applications, such as electronic materials and specialty chemicals. This underscores the compound's versatility and the need for continued research to unlock its full potential.

For those interested in purchasing or synthesizing this compound, it is essential to consult reliable suppliers and adhere to laboratory safety protocols. The compound's handling guidelines and storage conditions should be strictly followed to ensure optimal performance and longevity. Additionally, staying updated with the latest scientific literature on 2-Methyl-2-(3-nitro-2-pyridinyl)amino-1-propanol can provide valuable insights into emerging applications and research trends.

In summary, 2-Methyl-2-(3-nitro-2-pyridinyl)amino-1-propanol (CAS No. 664972-87-6) is a multifaceted compound with promising applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and structural features make it a subject of ongoing research, driven by the need for innovative solutions in various industries. As the scientific community continues to explore its potential, this compound is likely to remain a key player in cutting-edge research and technological advancements.